Cas no 690632-22-5 (1-(mesitylmethyl)-1,4-diazepane)

• Product Name: 1-(mesitylmethyl)-1,4-diazepane
• CAS No: 690632-22-5
• MF: C₁₅H₂₄N₂
• MW: 232.364463806152
• CID: 972997
• PubChem ID: 2794562
• Update Time: 2025-04-19

1-(mesitylmethyl)-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-(mesitylmethyl)-1,4-diazepane
• 1-[(2,4,6-trimethylphenyl)methyl]-1,4-diazepane
• FT-0735989
• SCHEMBL2008758
• DTXSID30383217
• 690632-22-5
• 1-(2,4,6-Trimethylbenzyl)-1,4-diazepane
• G72186

• Inchi： 1S/C15H24N2/c1-12-9-13(2)15(14(3)10-12)11-17-7-4-5-16-6-8-17/h9-10,16H,4-8,11H2,1-3H3
• InChI Key： FNKQURSLYXVLGQ-UHFFFAOYSA-N
• SMILES： N1(CC2C(C)=CC(C)=CC=2C)CCNCCC1

Computed Properties

• Exact Mass: 232.19400
• Monoisotopic Mass: 232.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Boiling Point: 117 °C
• PSA: 15.27000
• LogP: 2.67380